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Introduction

Syphilis, a sexually transmitted infection caused by the spirochete Treponema pallidum,

remains a significant concern for blood safety.[1][2] Transmission through infected blood,

although rare, is a potential risk.[3] Therefore, mandatory screening of all blood donations for

syphilis is a critical regulatory requirement to prevent transfusion-transmitted infections.[4][5]

Serological tests for syphilis are categorized into two main types: non-treponemal tests (e.g.,

RPR and VDRL) that detect non-specific cardiolipin antibodies, and treponemal tests that

detect antibodies specific to T. pallidum antigens.[4][6][7]

The Treponema pallidum Hemagglutination Assay (TPhA) is a highly specific and sensitive

treponemal test.[6][8] It is widely used in blood donor screening, often as a confirmatory test

following a reactive non-treponemal test or, increasingly, as a primary screening tool in

automated systems due to its objectivity and suitability for high-throughput screening.[4][6]

These notes provide a detailed overview of the TPhA methodology and its application in

ensuring the safety of the blood supply.

Principle of the TPhA Test
The TPhA test is an indirect hemagglutination assay.[9] The core principle is based on the

agglutination (clumping) of red blood cells that have been sensitized with antigenic components

of T. pallidum.[1][6][10] When a serum or plasma sample containing specific antibodies against
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T. pallidum is mixed with these sensitized cells, the antibodies bind to the antigens on adjacent

red blood cells, forming a lattice structure. This cross-linking results in a visible agglutination

pattern, typically a uniform mat covering the bottom of a microplate well, indicating a reactive

result.[1][6] In the absence of specific antibodies, the red blood cells settle to the bottom of the

well, forming a compact, distinct button, which indicates a non-reactive result.[10]

Application in Blood Donor Screening Algorithms
The role of TPhA in blood donor screening is primarily defined by its position in the testing

algorithm. Historically, a "traditional algorithm" was used, starting with a non-treponemal test

like RPR, with reactive results confirmed by a treponemal test such as TPhA.[4]

However, many blood centers have adopted a "reverse algorithm," which begins with an

automated treponemal test like a chemiluminescence immunoassay (CLIA) or TPhA.[4] This

approach is favored for its high sensitivity and suitability for automation.

Below is a diagram illustrating a common reverse screening algorithm incorporating a

treponemal test.
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Blood Donation Sample

Initial Treponemal Test
(e.g., TPhA, CLIA)

Result
Reactive?

Supplemental Non-Treponemal Test
(e.g., RPR)

 Yes 

Non-Reactive
Blood Unit Suitable

 No 

RPR Result
Reactive?

Confirmed Positive
Discard Unit, Defer & Notify Donor

 Yes 

Discordant Result
(Treponemal +, RPR -)

Requires further investigation
(e.g., Immunoblot)

 No 
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Step 4 Details

1. Bring Reagents & Samples
to Room Temperature

2. Prepare 1:20 Sample Dilution
(10 µL Sample + 190 µL Diluent)

3. Add 25 µL of Diluted Sample
to Control Well and Test Well

4. Add Cells to Wells

5. Gently Tap Plate to Mix Contents

Add 75 µL Control Cells
to Control Well

Add 75 µL Test Cells
to Test Well

6. Incubate at Room Temperature
for 45-60 Minutes

7. Read Results Macroscopically

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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